Cas no 1807212-28-7 (5-Bromo-2-methylpyridine-4-acetonitrile)

• Product Name: 5-Bromo-2-methylpyridine-4-acetonitrile
• CAS No: 1807212-28-7
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• CID: 4901529
• Update Time: 2023-08-20

5-Bromo-2-methylpyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methylpyridine-4-acetonitrile

• Inchi： 1S/C8H7BrN2/c1-6-4-7(2-3-10)8(9)5-11-6/h4-5H,2H2,1H3
• InChI Key： CUBASVZDWQIYDJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C)C=C1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7